Cas no 122885-00-1 (2H-Isoindole,1-ethoxy-2,4,7-trimethyl-)

• Product Name: 2H-Isoindole,1-ethoxy-2,4,7-trimethyl-
• CAS No: 122885-00-1
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 104384
• PubChem ID: 14242531
• Update Time: 2025-04-18

2H-Isoindole,1-ethoxy-2,4,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole,1-ethoxy-2,4,7-trimethyl-
• 2H-Isoindole,1-ethoxy-2,4,7-trimethyl-(9CI)
• 1-ETHOXY-2,4,7-TRIMETHYLISOINDOLE
• 1-Ethoxy-2,4,7-trimethyl-2H-isoindole
• 122885-00-1

• Inchi： 1S/C13H17NO/c1-5-15-13-12-10(3)7-6-9(2)11(12)8-14(13)4/h6-8H,5H2,1-4H3
• InChI Key： UNODITFPMJBJPZ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C2C(C)=CC=C(C)C2=CN1C

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• PSA: 14.16